3-(3-Bromophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione

• Molecular Formula: C23H16BrNO2
• Molecular Weight: 418.3 g/mol
• IUPAC Name: 3-(3-bromophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione
• InChI: InChI=1S/C23H16BrNO2/c24-17-12-7-13-18(14-17)25-21(26)19-20(22(25)27)23(19,15-8-3-1-4-9-15)16-10-5-2-6-11-16/h1-14,19-20H
• InChI Key: ITXRUHROZIWBRP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2(C3C2C(=O)N(C3=O)C4=CC(=CC=C4)Br)C5=CC=CC=C5

Description

3-(3-Bromophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione, also known as Br-PBP, is a chemical compound used in scientific research. It belongs to the class of compounds known as phenyltropanes, which are structurally similar to the neurotransmitter dopamine. Br-PBP has been found to have potential applications in the field of neuroscience, particularly in the study of dopamine transporters and their role in addiction.

Mechanism of Action

3-(3-Bromophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione acts as a competitive inhibitor of the dopamine transporter, binding to the transporter and preventing dopamine from being transported back into the presynaptic neuron. This leads to an increase in dopamine levels in the synaptic cleft, which can have a variety of effects on behavior and mood.
Biochemical and Physiological Effects
3-(3-Bromophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione has been found to have a variety of biochemical and physiological effects. In animal studies, it has been shown to increase locomotor activity and induce hyperactivity. It has also been found to have reinforcing effects, suggesting that it may have potential for abuse. Additionally, 3-(3-Bromophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione has been found to increase dopamine release in the nucleus accumbens, a brain region involved in reward and motivation.

Advantages and Limitations for Lab Experiments

One advantage of 3-(3-Bromophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione is its high selectivity for the dopamine transporter, making it a useful tool for studying the transporter's function. However, its potential for abuse and its effects on behavior and mood make it important to use caution when handling and administering the compound. Additionally, its high cost and limited availability may make it difficult for some researchers to obtain.

Future Directions

There are several potential future directions for research involving 3-(3-Bromophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione. One area of interest is the development of new treatments for addiction based on a better understanding of the dopamine transporter and its role in addiction. Additionally, further research is needed to fully understand the biochemical and physiological effects of 3-(3-Bromophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione and its potential for abuse. Finally, the development of new synthesis methods for 3-(3-Bromophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione may help to increase its availability and reduce its cost, making it more accessible to researchers.

Synthesis Methods

3-(3-Bromophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione can be synthesized using a variety of methods, including the Mannich reaction and the Friedel-Crafts reaction. One common method involves the reaction of 3-bromobenzaldehyde, diphenylamine, and cyclohexanone in the presence of a catalyst such as zinc chloride. The resulting product is then purified using chromatography techniques.

Scientific Research Applications

3-(3-Bromophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione has been used extensively in scientific research to study the dopamine transporter and its role in addiction. Specifically, 3-(3-Bromophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione is used as a ligand to label dopamine transporters in the brain, allowing researchers to visualize and study their function. This has led to a better understanding of the mechanisms underlying addiction and has potential implications for the development of new treatments for addiction.